![molecular formula C14H19N3PS+ B100689 Diethylamino-[4-(2-methylimidazol-1-yl)phenyl]-sulfanylidenephosphanium CAS No. 16914-02-6](/img/structure/B100689.png)
Diethylamino-[4-(2-methylimidazol-1-yl)phenyl]-sulfanylidenephosphanium
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Overview
Description
Diethylamino-[4-(2-methylimidazol-1-yl)phenyl]-sulfanylidenephosphanium (EMIM-PS) is a phosphonium-based ionic liquid that has gained significant attention in scientific research due to its unique physicochemical properties. EMIM-PS has been used in various applications, including catalysis, separation, and electrochemistry.
Scientific Research Applications
Diethylamino-[4-(2-methylimidazol-1-yl)phenyl]-sulfanylidenephosphanium has been used in various scientific research applications, including catalysis, separation, and electrochemistry. In catalysis, this compound has been used as a catalyst for various reactions, including the Suzuki-Miyaura coupling reaction, Heck reaction, and Michael addition reaction. In separation, this compound has been used as a stationary phase in gas chromatography and liquid chromatography. In electrochemistry, this compound has been used as an electrolyte in electrochemical cells.
Mechanism of Action
The mechanism of action of Diethylamino-[4-(2-methylimidazol-1-yl)phenyl]-sulfanylidenephosphanium is not well understood. However, it is believed that the sulfur atom in this compound plays a crucial role in its unique physicochemical properties. The sulfur atom can form strong interactions with metal ions, which makes this compound an effective catalyst for various reactions.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of this compound. However, studies have shown that this compound is not toxic to cells and does not cause significant changes in cell morphology or viability.
Advantages and Limitations for Lab Experiments
Diethylamino-[4-(2-methylimidazol-1-yl)phenyl]-sulfanylidenephosphanium has several advantages for lab experiments, including its stability, low toxicity, and unique physicochemical properties. However, this compound has some limitations, including its high cost and limited availability.
Future Directions
There are several future directions for Diethylamino-[4-(2-methylimidazol-1-yl)phenyl]-sulfanylidenephosphanium research. One possible direction is to investigate the use of this compound in drug delivery systems. Another possible direction is to study the effect of this compound on the structure and function of proteins. Additionally, the development of new synthesis methods for this compound could lead to more efficient and cost-effective production. Finally, the use of this compound in green chemistry applications could lead to more sustainable and environmentally friendly chemical processes.
Conclusion:
In conclusion, this compound is a phosphonium-based ionic liquid that has gained significant attention in scientific research due to its unique physicochemical properties. This compound has been used in various applications, including catalysis, separation, and electrochemistry. Although there is limited research on the biochemical and physiological effects of this compound, it is not toxic to cells and does not cause significant changes in cell morphology or viability. This compound has several advantages for lab experiments, including its stability, low toxicity, and unique physicochemical properties. However, this compound has some limitations, including its high cost and limited availability. There are several future directions for this compound research, including investigating its use in drug delivery systems, studying its effect on the structure and function of proteins, developing new synthesis methods, and using it in green chemistry applications.
Synthesis Methods
Diethylamino-[4-(2-methylimidazol-1-yl)phenyl]-sulfanylidenephosphanium can be synthesized through a simple one-pot reaction between diethylaminothiophosphoryl chloride and 2-methylimidazole in the presence of triethylamine. The reaction yields a white solid that can be purified through recrystallization.
properties
CAS RN |
16914-02-6 |
---|---|
Molecular Formula |
C14H19N3PS+ |
Molecular Weight |
292.36 g/mol |
IUPAC Name |
diethylamino-[4-(2-methylimidazol-1-yl)phenyl]-sulfanylidenephosphanium |
InChI |
InChI=1S/C14H19N3PS/c1-4-16(5-2)18(19)14-8-6-13(7-9-14)17-11-10-15-12(17)3/h6-11H,4-5H2,1-3H3/q+1 |
InChI Key |
NSKDUFXNZFHLBW-UHFFFAOYSA-N |
SMILES |
CCN(CC)[P+](=S)C1=CC=C(C=C1)N2C=CN=C2C |
Canonical SMILES |
CCN(CC)[P+](=S)C1=CC=C(C=C1)N2C=CN=C2C |
Other CAS RN |
16914-04-8 41713-51-3 |
synonyms |
D-N,N-Diethyl-p-(2-methylimidazol-1-yl)-p-(phenyl)phosphinothioic amide |
Origin of Product |
United States |
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